molecular formula C5H5F2NOS B8492751 2-Thiazolemethanol, 4-(difluoromethyl)-

2-Thiazolemethanol, 4-(difluoromethyl)-

Cat. No.: B8492751
M. Wt: 165.16 g/mol
InChI Key: MJLWPEQBDQHCAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Thiazolemethanol, 4-(difluoromethyl)- is a useful research compound. Its molecular formula is C5H5F2NOS and its molecular weight is 165.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Thiazolemethanol, 4-(difluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Thiazolemethanol, 4-(difluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C5H5F2NOS

Molecular Weight

165.16 g/mol

IUPAC Name

[4-(difluoromethyl)-1,3-thiazol-2-yl]methanol

InChI

InChI=1S/C5H5F2NOS/c6-5(7)3-2-10-4(1-9)8-3/h2,5,9H,1H2

InChI Key

MJLWPEQBDQHCAM-UHFFFAOYSA-N

Canonical SMILES

C1=C(N=C(S1)CO)C(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl 4-(difluoromethyl)-1,3-thiazole-2-carboxylate (900 mg) in MeOH (15 ml) was added NaBH4 (329 mg), and the mixture was stirred at room temperature for 2 h. The mixture was partitioned between saturated NH4Cl solution and EtOAc. The organic layer was washed with brine, dried over MgSO4, and concentrated in vacuo to give the title compound (703 mg) as a colorless oil.
Name
ethyl 4-(difluoromethyl)-1,3-thiazole-2-carboxylate
Quantity
900 mg
Type
reactant
Reaction Step One
Name
Quantity
329 mg
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.